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Compound of Interest

Compound Name: Toltrazuril-d3

Cat. No.: B583622

Introduction

Toltrazuril is a triazinetrione anticoccidial agent widely used in the poultry industry to control
coccidiosis.[1][2][3][4][5] Regulatory bodies have established maximum residue limits (MRLS)
for Toltrazuril in edible tissues to ensure consumer safety. This application note describes a
sensitive and reliable Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS)
method for the quantitative analysis of Toltrazuril and its deuterated internal standard,
Toltrazuril-d3, in poultry tissue. The method is suitable for residue monitoring and
pharmacokinetic studies in chickens and other poultry. Toltrazuril is metabolized in the body to
Toltrazuril sulfoxide and Toltrazuril sulfone, which are also important residues to monitor.

Principle

This method involves the extraction of Toltrazuril and the internal standard Toltrazuril-d3 from
homogenized poultry tissue using acetonitrile. The extract is then subjected to a cleanup step
to remove matrix interferences, followed by analysis using a reverse-phase C18 column
coupled with a tandem mass spectrometer operating in negative ionization mode.
Quantification is achieved by monitoring the specific precursor-to-product ion transitions for
Toltrazuril and Toltrazuril-d3.

Experimental Protocols
Reagents and Materials

 Toltrazuril analytical standard
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Toltrazuril-d3 internal standard

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid

Ethyl acetate

n-Hexane

C18 Solid Phase Extraction (SPE) cartridges

0.22 um PTFE syringe filters

Standard Solution Preparation

Stock Solutions (100 pg/mL): Accurately weigh and dissolve Toltrazuril and Toltrazuril-d3 in
a suitable solvent such as acetonitrile to prepare individual stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution
of the stock solutions with the mobile phase to construct a calibration curve.

Internal Standard Spiking Solution (5 ng/mL): Prepare a working solution of Toltrazuril-d3 at
a concentration of 5 ng/mL for spiking into samples.

Sample Preparation

Homogenization: Homogenize a representative portion of the poultry tissue (e.g., muscle,
liver, kidney) to a uniform consistency.

Extraction:
o Weigh 5 g of the homogenized tissue into a 50 mL centrifuge tube.
o Add a known amount of Toltrazuril-d3 internal standard solution.

o Add 10 mL of acetonitrile.
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o Vortex the mixture vigorously for 1-2 minutes and then sonicate for 10 minutes.

o Centrifuge the sample at 4000 rpm for 5 minutes.

e Cleanup (Solid Phase Extraction):

o

Condition a C18 SPE cartridge with methanol followed by water.

[¢]

Load the supernatant from the extraction step onto the SPE cartridge.

[e]

Wash the cartridge with water to remove polar impurities.

[e]

Elute the analytes with acetonitrile.

o

Alternatively, an in-syringe dispersive solid-phase extraction with silica can be performed,
followed by a cleanup with n-hexane.

e Final Preparation:
o Evaporate the eluate to dryness under a gentle stream of nitrogen.
o Reconstitute the residue in a known volume of the mobile phase.

o Filter the reconstituted sample through a 0.22 um PTFE syringe filter before LC-MS/MS
analysis.

LC-MS/MS Conditions
Liquid Chromatography (LC)
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Parameter

Condition

Column

C18 column (e.g., 2.1 x 100 mm, 1.8 um)

Mobile Phase A

Water with 0.1% Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

Start with 95% A, ramp to 5% A over 8 min, hold

Gradient ) o N
for 2 min, return to initial conditions
Flow Rate 0.3 mL/min
Injection Volume 5puL
Column Temperature 40 °C
Tandem Mass Spectrometry (MS/MS)
Parameter Condition

lonization Mode

Negative Electrospray lonization (ESI-) or
Atmospheric Pressure Chemical lonization
(APCI)

Capillary Voltage 3.0kV
Source Temperature 150 °C
Desolvation Temperature 350 °C

Gas Flow

Desolvation: 800 L/hr; Cone: 50 L/hr

MRM Transitions
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Collision Energy

Analyte Precursor lon (m/z) Product lon (m/z) (V)
e

Toltrazuril 424.0 339.0 25

424.0 298.0 30

Toltrazuril-d3 427.0 342.0 25

427.0 301.0 30

Note: The specific MS/MS parameters may require optimization for different instruments.

Data Presentation

hod Validati

Parameter Result
Linearity Range 0.25 - 50 ng/mL
Correlation Coefficient (r?) >0.999

Limit of Detection (LOD) 0.3 ug/kg

Limit of Quantification (LOQ) 1.0 pug/kg
Recovery 90.1 - 105.2%
Precision (RSD) <15%

Experimental Workflow Diagram

Sample Preparation Analysis

Extraction with Acetonitrile Solid Phase Extraction
+ Toltrazuril-d3 Spike H (SPE Cleanup) }—b‘ Evaporation & Reconstitution }-—I' LC-MS/MS Analysis }—V

Data Processing & Quantification

Poultry Tissue }—»
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Click to download full resolution via product page

Caption: Workflow for the LC-MS/MS analysis of Toltrazuril-d3 in poultry tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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